Cas no 10199-87-8 (1,3-Benzenediamine,2,4-dinitro-)

• Product Name: 1,3-Benzenediamine,2,4-dinitro-
• CAS No: 10199-87-8
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• CID: 105847
• PubChem ID: 12103607
• Update Time: 2025-04-18

1,3-Benzenediamine,2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,2,4-dinitro-
• 1,3-DINITRO-2,4-DIAMINO-BENZENE
• 2,4-DIAMINO-1,3-DINITROBENZENE
• 2,4-dinitrobenzene-1,3-diamine
• 1,3-Benzenediamine,2,4-dinitro
• 1,3-Diamino-2,4-dinitro-benzol
• 2,4-dinitro-1,3-phenylenediamine
• 2,4-Dinitro-m-phenylendiamin
• 2,4-dinitro-m-phenylenediamine
• 2.4-Dinitro-1.3-diamino-benzol
• 2.4-Dinitro-phenylendiamin-(1.3)
• SCHEMBL2145662
• FT-0724488
• AKOS006276042
• 10199-87-8
• DTXSID70477629

• Inchi： 1S/C6H6N4O4/c7-3-1-2-4(9(11)12)5(8)6(3)10(13)14/h1-2H,7-8H2
• InChI Key： XLAYMSZDBFRXOO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C(C=1N)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.684
• Boiling Point: 482.481°C at 760 mmHg
• Flash Point: 245.596°C
• Refractive Index: 1.747
• PSA: 143.68000
• LogP: 2.87620